Cas no 208837-85-8 (5-(bromomethyl)-1,2-thiazole)

• Product Name: 5-(bromomethyl)-1,2-thiazole
• CAS No: 208837-85-8
• MF: C₄H₄BrNS
• MW: 178.050258636475
• MDL: MFCD16038718
• CID: 2135622
• PubChem ID: 60146048
• Update Time: 2025-04-21

5-(bromomethyl)-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)Isothiazole
• 5-(bromomethyl)-1,2-thiazole
• DB-066367
• SCHEMBL7623308
• DTXSID90733774
• EN300-297878
• CS-0530001
• 850-149-8
• 208837-85-8
• DTXCID70684518

• MDL： MFCD16038718
• Inchi： 1S/C4H4BrNS/c5-3-4-1-2-6-7-4/h1-2H,3H2
• InChI Key： BNSKNICKWKLOIF-UHFFFAOYSA-N
• SMILES： BrCC1=CC=NS1

Computed Properties

• Exact Mass: 176.92478g/mol
• Monoisotopic Mass: 176.92478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 59.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles